Cas no 568553-93-5 (<br>1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-c arbonitrile)

• Product Name: <br>1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-c arbonitrile
• CAS No: 568553-93-5
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• CID: 3105777
• PubChem ID: 2414364
• Update Time: 2025-05-21

<br>1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-c arbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-c arbonitrile
• HMS1724G02
• 568553-93-5
• SR-01000041300-1
• 1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• SR-01000041300
• CCG-326249
• NCGC00274354-01
• G35410
• AB01098629-02
• 1-cyclopropyl-5-[(5-fluoro-2-hydroxyphenyl)carbonyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1-cyclopropyl-5-(5-fluoro-2-hydroxybenzoyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Z44426054
• AKOS034348087
• EN300-05305
• 1-cyclopropyl-5-(5-fluoro-2-hydroxybenzoyl)-2-oxopyridine-3-carbonitrile

• Inchi： 1S/C16H11FN2O3/c17-11-1-4-14(20)13(6-11)15(21)10-5-9(7-18)16(22)19(8-10)12-2-3-12/h1,4-6,8,12,20H,2-3H2
• InChI Key： SIJZAEXRXMJTII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C1C=C(C#N)C(N(C=1)C1CC1)=O)=O)O

Computed Properties

• Exact Mass: 298.07537038Da
• Monoisotopic Mass: 298.07537038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų

Additional information on <br>1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-c arbonitrile

1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS 568553-93-5): A Comprehensive Overview

1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile (CAS 568553-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure featuring a cyclopropyl group, a fluorinated benzoyl moiety, and a pyridine-carbonitrile backbone, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug development and material science.

The chemical structure of 1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile combines multiple functional groups, each contributing to its reactivity and utility. The presence of the 5-fluoro-2-hydroxy-benzoyl group enhances its ability to interact with biological targets, while the pyridine-3-carbonitrile framework offers stability and versatility in synthetic applications. These characteristics make it a promising candidate for further exploration in medicinal chemistry.

One of the key areas of interest for CAS 568553-93-5 is its potential role in the development of novel therapeutic agents. The fluoro and hydroxy substituents on the benzoyl ring are known to influence pharmacokinetic properties, such as bioavailability and metabolic stability. This has led to investigations into its use as a building block for small-molecule inhibitors and other bioactive compounds. Recent studies have highlighted its relevance in targeting specific enzymes and receptors, aligning with current trends in precision medicine.

In addition to its pharmaceutical applications, 1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile is also being explored in material science. Its unique structure allows for the design of advanced materials with tailored properties, such as fluorescence or thermal stability. Researchers are particularly interested in its potential for creating organic electronic materials, which are in high demand for next-generation devices like OLEDs and sensors.

The synthesis of CAS 568553-93-5 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the pyridine-3-carbonitrile core and the subsequent introduction of the cyclopropyl and 5-fluoro-2-hydroxy-benzoyl groups. Optimizing these synthetic routes is a focus of ongoing research, as it can improve yield and scalability for industrial applications. Green chemistry principles are increasingly being applied to reduce waste and enhance sustainability in its production.

Market demand for 1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile is driven by its versatility and potential across multiple industries. Pharmaceutical companies are investing in its development for targeted therapies, while material scientists value its contributions to functional materials. As research progresses, the compound's applications are expected to expand, further solidifying its importance in the chemical and life sciences sectors.

For researchers and professionals seeking high-quality CAS 568553-93-5, it is essential to source the compound from reputable suppliers who adhere to strict purity and safety standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its identity and quality, ensuring reliable results in experimental and industrial settings.

In conclusion, 1-Cyclopropyl-5-(5-fluoro-2-hydroxy-benzoyl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile represents a fascinating area of study with broad implications for science and technology. Its unique structure and properties make it a valuable tool for innovation in pharmaceuticals, materials, and beyond. As interest in this compound grows, so too will its impact on advancing research and industrial applications.